Cas no 129865-54-9 (4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde
• CAS No: 129865-54-9
• MF: C₆H₇ClN₂OS
• MW: 190.650578737259
• MDL: MFCD07852062
• CID: 102865
• PubChem ID: 9118376
• Update Time: 2025-06-15

4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(dimethylamino)thiazole-5-carbaldehyde
• 4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde
• 4-chloro-2-(dimethylamino)-5-Thiazolecarboxaldehyde
• 4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde(SALTDATA: FREE)
• 4-chloro-2-dimethylamino-1,3-thiazole-5-carbaldehyde
• 4-chloro-2-dimethylaminothiazole-5-carbaldehyde
• 5-Thiazolecarboxaldehyde,4-chloro-2-(diMethylaMino)-
• J-514900
• 129865-54-9
• 5-Thiazolecarboxaldehyde, 4-chloro-2-(dimethylamino)-
• 4-Chloro-2-dimethylamino-thiazole-5-carbaldehyde
• DTXSID20429330
• LS-09209
• CS-0215373
• EN300-24055
• SCHEMBL15156345
• Z168874982
• AKOS005208479
• WQEAFACWNKVEMO-UHFFFAOYSA-N
• MFCD07852062
• G84270
• ALBB-026968
• STL134882

• MDL： MFCD07852062
• Inchi： 1S/C6H7ClN2OS/c1-9(2)6-8-5(7)4(3-10)11-6/h3H,1-2H3
• InChI Key： WQEAFACWNKVEMO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N(C)C

Computed Properties

• Exact Mass: 189.99700
• Monoisotopic Mass: 189.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.44000
• LogP: 1.67500

Additional information on 4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde

Comprehensive Overview of 4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde (CAS No. 129865-54-9)

4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde (CAS No. 129865-54-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This thiazole derivative is characterized by its unique molecular structure, which combines a chloro-substituted thiazole ring with a dimethylamino group and a carbaldehyde functionality. Such structural features make it a versatile intermediate for synthesizing more complex molecules.

The compound’s CAS No. 129865-54-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers are particularly interested in its potential applications as a building block for drug discovery, especially in the development of antimicrobial agents and anti-inflammatory compounds. Recent studies have explored its role in creating novel heterocyclic frameworks, which are pivotal in designing next-generation therapeutics.

One of the trending topics surrounding 4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde is its utility in green chemistry. With increasing demand for sustainable synthetic methods, this compound has been investigated for its compatibility with eco-friendly catalysts and solvent-free reactions. These advancements align with global efforts to reduce the environmental footprint of chemical manufacturing.

Another area of interest is the compound’s potential in agrochemical innovation. As the agricultural sector seeks safer and more efficient crop protection solutions, thiazole-based compounds like this aldehyde derivative are being evaluated for their pesticidal and herbicidal properties. Its structural adaptability allows for modifications that enhance bioactivity while minimizing ecological impact.

From a technical perspective, the synthesis of 4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde involves multi-step organic reactions, often starting from 2-amino-thiazole precursors. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm its purity and structural integrity. These methods ensure the compound meets the stringent requirements of high-end applications.

In material science, this thiazole carbaldehyde has shown promise in the development of functional polymers and coordination complexes. Its ability to act as a ligand for metal ions opens doors to creating advanced materials with tailored optical or electronic properties. Such innovations are critical for industries ranging from electronics to renewable energy.

Given its multifaceted applications, CAS No. 129865-54-9 is often a subject of patent filings and research publications. Companies and academic institutions actively explore its derivatives to address challenges in drug resistance, crop yield optimization, and sustainable material design. This underscores the compound’s enduring value in scientific and industrial communities.

For researchers and manufacturers, sourcing high-quality 4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde is paramount. Reputable suppliers provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to guarantee compliance with regulatory standards. Proper storage conditions—typically under inert atmospheres and low temperatures—are essential to maintain its stability.

In summary, 4-chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde (CAS No. 129865-54-9) represents a cornerstone in contemporary chemical research. Its adaptability across diverse fields, coupled with ongoing innovations in synthesis and application, ensures its prominence in both academic and industrial settings. As scientific inquiry progresses, this compound will likely remain at the forefront of breakthroughs in life sciences and advanced materials.